Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
-
- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Avishek Ganguly,Soumya Basu,Kaushik Banerjee,Paramita Chakraborty,Avijit Sarkar,Mitali Chatterjee,Soumitra Kumar Chaudhuri Mol. BioSyst., 2011,7, 1701-1712
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Amit Kumar,Changsheng Guo,Gaurav Sharma,Deepak Pathania,Mu Naushad,Susheel Kalia,Pooja Dhiman RSC Adv., 2016,6, 13251-13263
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Karen A. Esmonde-White,Francis W. L. Esmonde-White,Michael D. Morris,Blake J. Roessler Analyst, 2011,136, 1675-1685
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Maryline Beyler,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2010,34, 1825-1829
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Zhenming Yin,Ling Jiang,Jiaqi He,Jin-Pei Cheng Chem. Commun., 2003, 2326-2327
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Michaela Bowden,Margaret Sequiera,Jens Peter Krog,Peter Gravesen,Dermot Diamond J. Environ. Monit., 2002,4, 767-771
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Yuta Hori,Tomonori Ida,Motohiro Mizuno Phys. Chem. Chem. Phys., 2017,19, 16857-16866
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10. Front cover
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